Cas no 2137577-55-8 (4-(bromomethyl)-2-(trifluoromethyl)-1,3-oxazole)

• Product Name: 4-(bromomethyl)-2-(trifluoromethyl)-1,3-oxazole
• CAS No: 2137577-55-8
• MF: C₅H₃BrF₃NO
• MW: 229.982630968094
• CID: 4639864
• Update Time: 2025-05-19

4-(bromomethyl)-2-(trifluoromethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-2-(trifluoromethyl)-1,3-oxazole

• Inchi： 1S/C5H3BrF3NO/c6-1-3-2-11-4(10-3)5(7,8)9/h2H,1H2
• InChI Key： NLFBNKJPMXFAHU-UHFFFAOYSA-N
• SMILES： O1C=C(CBr)N=C1C(F)(F)F

Additional information on 4-(bromomethyl)-2-(trifluoromethyl)-1,3-oxazole

Comprehensive Overview of 4-(bromomethyl)-2-(trifluoromethyl)-1,3-oxazole (CAS No. 2137577-55-8) and Its Applications

The compound 4-(bromomethyl)-2-(trifluoromethyl)-1,3-oxazole (CAS No. 2137577-55-8) is a highly versatile heterocyclic molecule that has garnered significant attention in modern organic synthesis and pharmaceutical research. Its unique structural features, including the oxazole ring, bromomethyl group, and trifluoromethyl substituent, make it a valuable building block for designing advanced materials and bioactive molecules. Researchers and industry professionals frequently search for terms like "oxazole derivatives synthesis," "trifluoromethylated heterocycles," and "bromomethyl functionalization" to explore its potential applications.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical in drug discovery. The trifluoromethyl group in 4-(bromomethyl)-2-(trifluoromethyl)-1,3-oxazole contributes to these desirable properties, making it a hotspot for studies on "CF3-containing pharmaceuticals." Additionally, the bromomethyl moiety serves as a reactive handle for further functionalization, enabling the creation of diverse derivatives for high-throughput screening in medicinal chemistry.

The synthesis and applications of 4-(bromomethyl)-2-(trifluoromethyl)-1,3-oxazole align with current trends in sustainable chemistry. Researchers are increasingly interested in "green synthesis of heterocycles" and "catalytic C-F bond formation," which are relevant to this compound's production. Its role in agrochemicals, such as the development of novel pesticides with improved environmental profiles, is another area of growing interest. Searches for "oxazole-based agrochemicals" and "eco-friendly fluorinated compounds" reflect this trend.

From a material science perspective, 4-(bromomethyl)-2-(trifluoromethyl)-1,3-oxazole is explored for its potential in organic electronics. The oxazole core's electron-deficient nature and the trifluoromethyl group's influence on electronic properties make it a candidate for "organic semiconductors" and "OLED materials." These applications are frequently searched alongside terms like "fluorinated small molecules for optoelectronics."

In conclusion, 4-(bromomethyl)-2-(trifluoromethyl)-1,3-oxazole (CAS No. 2137577-55-8) is a multifaceted compound with broad relevance in pharmaceuticals, agrochemicals, and materials science. Its structural motifs address key challenges in modern chemistry, such as metabolic stability, functional group diversity, and electronic tunability. As research progresses, this compound is poised to play a pivotal role in innovations across these fields.